![molecular formula C19H13N3O2S B2954823 2-Phenoxy-N-{thieno[2,3-D]pyrimidin-4-YL}benzamide CAS No. 1004223-54-4](/img/structure/B2954823.png)
2-Phenoxy-N-{thieno[2,3-D]pyrimidin-4-YL}benzamide
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Overview
Description
“2-Phenoxy-N-{thieno[2,3-D]pyrimidin-4-YL}benzamide” is a compound that belongs to the class of organic compounds known as diphenylethers . It is a derivative of thieno[3,2-d]pyrimidines, which are an important class of chemical compounds with diverse biological activities .
Synthesis Analysis
Thieno[3,2-d]pyrimidin-4-ones, which are related to the compound , can be synthesized by heating 3-amino-thiophene-2-carboxamides in formic acid . The reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces β-keto amides, which can be cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant .Chemical Reactions Analysis
The most common synthetic methods of thieno[3,2-d]pyrimidin-4-ones involve cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal . Alternatively, the synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid .Scientific Research Applications
Antimicrobial Activity
Thieno[2,3-d]pyrimidine derivatives have been studied for their potential as antimicrobial agents. For example, some compounds in this class have shown inhibitory effects against mycobacterial oxidative phosphorylation pathways .
Cancer Treatment
These derivatives have been explored for their anti-proliferative properties against various cancer cell lines. They have been designed to target Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which plays a significant role in tumor angiogenesis .
Enzyme Inhibition
Thieno[2,3-d]pyrimidine compounds have been synthesized to act as enzyme inhibitors, potentially leading to therapeutic applications in diseases where enzyme activity is dysregulated .
Drug Design and Synthesis
The structural features of thieno[2,3-d]pyrimidine make it a valuable scaffold in drug design and synthesis. Researchers have utilized it to develop potential inhibitors of specific proteins involved in disease pathways .
Molecular Docking Studies
These compounds are also used in computational studies for molecular docking to predict how they might interact with biological targets, which is crucial in the drug development process .
Synthetic Chemistry
Thieno[2,3-d]pyrimidine derivatives serve as key intermediates in synthetic chemistry for creating more complex molecules with potential pharmacological activities .
Future Directions
properties
IUPAC Name |
2-phenoxy-N-thieno[2,3-d]pyrimidin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N3O2S/c23-18(22-17-15-10-11-25-19(15)21-12-20-17)14-8-4-5-9-16(14)24-13-6-2-1-3-7-13/h1-12H,(H,20,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEQJCYJSVKCDHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC=C2C(=O)NC3=C4C=CSC4=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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